4-(Cyclopropylmethoxy)-3-methoxybenzoic acid
Overview
Description
4-(Cyclopropylmethoxy)-3-methoxybenzoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Flavor Molecule Encapsulation : Vanillic acid (4-hydroxy-3-methoxybenzoic acid), a flavoring agent in foods, has been encapsulated in layered double hydroxide (LDH) to create nanohybrids for controlled flavor release (Hong, Oh, & Choy, 2008).
Enzymatic Interactions : An enzyme system from Pseudomonas putida interacts with 4-methoxybenzoate and other substrates, showing specificity for para-substituted benzoic acid derivatives. This study highlights the potential biochemical applications of such compounds (Bernhardt, Erdin, Staudinger, & Ullrich, 1973).
Neurological Research : 4-Amino-3-(5-methoxybenzo[b]furan-2-yl)butanoic acid, a related compound, has been studied for its potential in investigating the structure-activity relationships of baclofen receptors, which are relevant in neuropharmacology (Beattie, Curtis, Debaert, Vaccher, & Berthelot, 1989).
Enzyme Substrate Range : Research on the cytochrome P450 enzyme CYP199A4 from Rhodopseudomonas palustris reveals that it can efficiently demethylate 4-methoxybenzoic acid. This points to potential applications in synthetic biocatalytic processes involving such compounds (Coleman et al., 2015).
Antibacterial Activity : Hydrazide-hydrazones of 3-methoxybenzoic acid show promising antibacterial activity against Bacillus spp., indicating potential applications in antimicrobial research (Popiołek & Biernasiuk, 2016).
Pharmacological Applications : Vanillic acid, a similar compound, is used in the synthesis of various pharmaceutical ingredients. This suggests potential pharmacological applications for 4-(Cyclopropylmethoxy)-3-methoxybenzoic acid (Satpute, Gangan, & Shastri, 2018).
Properties
IUPAC Name |
4-(cyclopropylmethoxy)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-15-11-6-9(12(13)14)4-5-10(11)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRIYKROBLXNIRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)OCC2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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